Cas no 1523394-69-5 (2-fluoro-6-(piperazin-1-yl)methylphenol)

• Product Name: 2-fluoro-6-(piperazin-1-yl)methylphenol
• CAS No: 1523394-69-5
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 5917462
• PubChem ID: 82508070
• Update Time: 2025-10-29

2-fluoro-6-(piperazin-1-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(piperazin-1-yl)methylphenol
• 2-fluoro-6-[(piperazin-1-yl)methyl]phenol
• EN300-1802395
• 2-chloro-6-(piperazin-1-ylmethyl)phenol
• GS2179
• 1523394-69-5

• Inchi： 1S/C11H15FN2O/c12-10-3-1-2-9(11(10)15)8-14-6-4-13-5-7-14/h1-3,13,15H,4-8H2
• InChI Key： BSGYRBSCAYFRDN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CN1CCNCC1

Computed Properties

• Exact Mass: 210.11684127g/mol
• Monoisotopic Mass: 210.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-fluoro-6-(piperazin-1-yl)methylphenol

2-Fluoro-6-(Piperazin-1-yl)methylphenol: A Comprehensive Overview

2-fluoro-6-(piperazin-1-yl)methylphenol (CAS No. 1523394-69-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of a phenol ring substituted with a fluoro group at the 2-position and a piperazine methyl group at the 6-position. This combination of functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various research and industrial purposes.

The synthesis of 2-fluoro-6-(piperazin-1-yl)methylphenol involves a multi-step process that typically begins with the preparation of the phenol derivative. The introduction of the fluoro group is achieved through electrophilic substitution, while the piperazine methyl group is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These developments have made 2-fluoro-6-(piperazin-1-yl)methylphenol more accessible for large-scale applications.

One of the most promising areas of application for 2-fluoro-6-(piperazin-1-yl)methylphenol is in drug discovery. The compound's structure allows for interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that 2-fluoro derivatives exhibit potent inhibitory activity against certain kinases, making them potential candidates for anti-cancer therapies. Additionally, the presence of the piperazine group enhances bioavailability and pharmacokinetic properties, which are critical for drug efficacy.

In materials science, 2-fluoro-6-(piperazin-1-yl)methylphenol has been explored as a precursor for advanced polymers and hybrid materials. Its ability to form hydrogen bonds and coordinate with metal ions makes it suitable for applications in stimuli-responsive materials and electronic devices. Recent research has focused on incorporating this compound into self-healing polymers and flexible electronics, demonstrating its versatility in material design.

The physical properties of 2-fluoro-6-(piperazin-1-yli)methylphenol are also noteworthy. It exhibits a high melting point due to strong intermolecular hydrogen bonding between the phenolic hydroxyl groups and the piperazine nitrogen atoms. Its solubility in polar solvents further enhances its utility in various chemical processes. Furthermore, spectroscopic studies have revealed that the compound displays distinct UV-vis absorption bands, which can be exploited in sensing applications.

From an environmental perspective, understanding the degradation pathways of 2-fluoro derivatives is crucial for assessing their ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydroxylation and demethylation pathways. These findings underscore the importance of sustainable practices in handling such compounds to minimize environmental risks.

In conclusion, 2-fluoro-6-(piperazin-yli)methylphenol (CAS No. 1523394-69) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.